Cas no 69809-22-9 (Agarotetrol)

Agarotetrol is a naturally occurring tetrol compound derived from agarwood (Aquilaria spp.), known for its unique aromatic and medicinal properties. Chemically, it is characterized by a tetrahydropyran core with hydroxyl functional groups, contributing to its solubility in polar solvents and reactivity in synthetic applications. Agarotetrol is valued in fragrance formulation for its woody, balsamic notes, and in traditional medicine for its potential anti-inflammatory and neuroprotective effects. Its high purity and stability make it suitable for research in phytochemistry and pharmacology. The compound’s structural complexity also lends itself to studies in organic synthesis and natural product derivatization.
Agarotetrol structure
Agarotetrol structure
Product Name:Agarotetrol
CAS No:69809-22-9
MF:C17H18O6
MW:318.3212
CID:2070298
PubChem ID:13606036
Update Time:2025-06-29

Agarotetrol Chemical and Physical Properties

Names and Identifiers

    • Agarotetrol
    • (5S,6R,7R,8S)-5,6,7,8-Tetrahydro-5,6,7,8-tetrahydroxy-2-(2-phenylethyl)-4H-1-benzopyran-4-one
    • Agarotetrol (AHl)
    • 2-(2-phenylethyl)-5,6,7,8-tetrahydroxy-5,6,7,8-tetrahydrochromone
    • 5,6,7,8-Tetrahydroxy-2-(2-phenylethyl)-5,6,7,8-tetrahydrochromen-4-one
    • (5S,6R,7R,8S)-5,6,7,8-tetrahydroxy-2-(2-phenylethyl)-5,6,7,8-tetrahydrochromen-4-one
    • s3263
    • (5S)-5,6,7,8-Tetrahydro-5alpha,6beta,7beta,8alpha-tetrahydroxy-2-(2-phenylethyl)-4H-1-benzopyran-4-one
    • (5s,6r,7r,8s)-5,6,7,8-tetrahydroxy 2-(2-phenylethyl)-5,6,7,8-tetrahydro-4h-chromen-4-one
    • AC-34099
    • AKOS030573564
    • 69809-22-9
    • (5S,6R,7R,8S)-5,6,7,8-Tetrahydroxy-2-phenethyl-5,6,7,8-tetrahydro-4H-chromen-4-one
    • CHEBI:189508
    • Agarotetrol(AHl)
    • HY-N1468
    • MS-24698
    • CS-0016961
    • DA-70635
    • Inchi: 1S/C17H18O6/c18-11-8-10(7-6-9-4-2-1-3-5-9)23-17-12(11)13(19)14(20)15(21)16(17)22/h1-5,8,13-16,19-22H,6-7H2/t13-,14+,15+,16-/m0/s1
    • InChI Key: CWMIROLCTHMEEO-JJXSEGSLSA-N
    • SMILES: O1C(C([H])([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])C(C2=C1[C@]([H])([C@@]([H])([C@@]([H])([C@@]2([H])O[H])O[H])O[H])O[H])=O

Computed Properties

  • Exact Mass: 318.11033829 g/mol
  • Monoisotopic Mass: 318.11033829 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 318.32
  • XLogP3: -0.8
  • Topological Polar Surface Area: 107

Experimental Properties

  • Color/Form: Powder
  • Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 581.3±50.0 °C at 760 mmHg
  • Flash Point: 216.5±23.6 °C
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),

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Agarotetrol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:69809-22-9)Agarotetrol
Order Number:LE11984
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:69809-22-9)Agarotetrol
LE11984
Purity:99%
Quantity:25KG,200KG,1000KG
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